(2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide

Specification

• Molecular Formula: C18H18ClNO3S2
• Molecular Weight: 395.9 g/mol
• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide
• Standard InChI: InChI=1S/C18H18ClNO3S2/c19-17-6-2-1-4-14(17)7-8-18(21)20(12-16-5-3-10-24-16)15-9-11-25(22,23)13-15/h1-8,10,15H,9,11-13H2/b8-7+
• Standard InChI Key: KLGNRQMWUKHNGQ-BQYQJAHWSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)/C=C/C3=CC=CC=C3Cl
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C=CC3=CC=CC=C3Cl

Introduction

Structural Characteristics

Key Structural Data

Property	Value
Molecular Formula	C₁₈H₁₈ClNO₃S₂
Molecular Weight	395.9 g/mol
IUPAC Name	(E)-3-(2-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide
Canonical SMILES	C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C=CC3=CC=CC=C3Cl
PubChem CID	5836293

Synthesis and Reaction Pathways

Proposed Synthetic Routes

While explicit synthetic details are sparse in public databases, the structure suggests a multi-step approach:

• Enamide Formation: Coupling a β-chlorocinnamic acid derivative with a secondary amine precursor.

• Tetrahydrothiophene Dioxide Preparation: Oxidation of tetrahydrothiophene to the 1,1-dioxide using hydrogen peroxide or ozonolysis.

• N-Alkylation: Introducing the thiophen-2-ylmethyl group via alkylation of the sulfonamide nitrogen.

A plausible sequence involves:

• Condensation of (2E)-3-(2-chlorophenyl)acryloyl chloride with 3-amino-1,1-dioxidotetrahydrothiophene.

• Subsequent N-alkylation with 2-(bromomethyl)thiophene under basic conditions (e.g., K₂CO₃ in DMF).

Optimization Challenges

• Steric Hindrance: Bulky substituents on the amide nitrogen may necessitate high-temperature conditions or phase-transfer catalysts.

• Stereoselectivity: Ensuring E-configuration retention during enamide formation requires careful control of reaction kinetics.

Physicochemical Properties

Predicted Pharmacokinetic Features

Based on structural analogs:

• LogP: ~3.2 (moderate lipophilicity due to aromatic rings and sulfone groups).

• Solubility: Limited aqueous solubility (~0.1 mg/mL) but enhanced in polar aprotic solvents like DMSO.

• Metabolic Stability: Susceptible to cytochrome P450-mediated oxidation at the thiophene ring.

Feature	This Compound	DGAT2 Inhibitor (WO2022140169A1)
Core Structure	Enamide + sulfone	Tetrahydroindazole + sulfone
Target	Not yet identified	DGAT2 enzyme
Bioactivity	Unknown	IC₅₀ = 12 nM (enzyme assay)

Research Gaps and Future Directions

• Biological Screening: Prioritize in vitro assays against kinase, protease, and lipid metabolism targets.

• Stereochemical Studies: Resolve the compound’s 3D conformation via crystallography to guide structure-activity relationship (SAR) studies.

• Prodrug Development: Modify the enamide group to enhance bioavailability through ester or carbamate prodrugs.